Cas no 161581-99-3 ((4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone)

• Product Name: (4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone
• CAS No: 161581-99-3
• MF: C₁₃H₈BrFO₂
• MW: 295.103826522827
• CID: 109788
• PubChem ID: 11781399
• Update Time: 2025-11-02

(4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone
• (4-bromophenyl)-(2-fluoro-4-hydroxyphenyl)methanone
• Methanone,(4-bromophenyl)(2-fluoro-4-hydroxyphenyl)-
• (4-bromophenyl)-(2'-fluoro-4'-hydroxyphenyl)-methanone
• (4-bromo-phenyl)-(2-fluoro-4-hydroxy-phenyl)-methanone
• AB21160
• AG-E-11299
• AGN-PC-00G1C5
• CTK4D0896
• SureCN3469362
• (4-BROMOPHENYL)(2-FLUORO-4-HYDROXYPHENYL) METHANONE
• DTXSID90472515
• 161581-99-3
• BNOUBIJDOMWKPY-UHFFFAOYSA-N
• AKOS015961187
• SCHEMBL3469362
• AC-13258
• HS-3164
• 4-(4-bromobenzoyl)-3-fluorophenol

• Inchi： 1S/C13H8BrFO2/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(16)7-12(11)15/h1-7,16H
• InChI Key： BNOUBIJDOMWKPY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=CC=1F)O)=O

Computed Properties

• Exact Mass: 293.96900
• Monoisotopic Mass: 293.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.583
• Boiling Point: 441.8°Cat760mmHg
• Flash Point: 221°C
• Refractive Index: 1.622
• PSA: 37.30000
• LogP: 3.52480

Additional information on (4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone

Comprehensive Overview of (4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone (CAS No. 161581-99-3)

(4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone, with the CAS number 161581-99-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This methanone derivative features a unique molecular structure, combining a 4-bromophenyl group with a 2-fluoro-4-hydroxyphenyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its bioactive properties and structural versatility.

In recent years, the demand for fluorinated aromatic compounds like 161581-99-3 has surged, driven by their role in developing targeted therapies and advanced materials. The presence of both bromine and fluorine atoms in its structure enhances its reactivity, enabling precise modifications for custom synthesis. This compound is often explored in cross-coupling reactions, a hot topic in organic chemistry, as it aligns with the growing focus on sustainable synthesis and green chemistry principles.

One of the most frequently asked questions about CAS 161581-99-3 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its thermal stability has also been a point of interest, particularly for researchers working on high-temperature applications or catalysis.

The pharmaceutical industry has shown keen interest in (4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone due to its potential as a building block for small-molecule drugs. Its fluorine-containing structure is particularly relevant in the design of kinase inhibitors and anti-inflammatory agents, which are currently trending in drug development. Additionally, its hydroxyl group offers opportunities for further functionalization, a feature highly valued in medicinal chemistry.

From an SEO perspective, searches for 161581-99-3 often include terms like "synthesis method," "supplier," and "safety data." Researchers and manufacturers alike seek detailed information on its handling precautions and storage recommendations, emphasizing the need for accurate, accessible data. The compound's spectroscopic data (e.g., NMR and IR spectra) is another high-traffic topic, as it aids in quality control and structural verification.

In the context of materials science, CAS 161581-99-3 has been investigated for its potential in organic electronics and photovoltaic materials. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors, aligning with the global push toward renewable energy solutions. This application is particularly timely, given the increasing focus on sustainable technologies and carbon-neutral initiatives.

Another trending discussion involves the patent landscape surrounding (4-Bromophenyl)(2-fluoro-4-hydroxyphenyl)methanone. Several patents highlight its use in innovative formulations, particularly in specialty chemicals and advanced intermediates. This has led to a rise in queries about intellectual property and licensing opportunities, reflecting the compound's commercial potential.

To summarize, 161581-99-3 is a multifaceted compound with broad relevance in cutting-edge research and industrial applications. Its structural features and reactivity profile make it a standout choice for scientists exploring next-generation therapeutics and functional materials. As interest in fluorinated compounds and halogenated aromatics continues to grow, this compound is poised to remain a key player in scientific innovation.